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Compound of Interest

Compound Name: 6-(Hydroxymethyl)pyridin-2-ol

Cat. No.: B1322426

Technical Guide: 6-(Hydroxymethyl)pyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a
representative synthetic protocol, and an analytical methodology for 6-
(Hydroxymethyl)pyridin-2-ol, a heterocyclic compound of interest in medicinal chemistry and
materials science.

Core Data Presentation

The fundamental molecular properties of 6-(Hydroxymethyl)pyridin-2-ol are summarized

below.
Property Value Reference
Molecular Formula CeH7NO:2 [1]
Molecular Weight 125.13 g/mol [1]

Experimental Protocols

The following sections detail a representative protocol for the synthesis and analysis of 6-
(Hydroxymethyl)pyridin-2-ol. These methods are based on established principles for the
synthesis and analysis of pyridine derivatives.
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Synthesis of 6-(Hydroxymethyl)pyridin-2-ol

This protocol describes a plausible method for the synthesis of 6-(Hydroxymethyl)pyridin-2-ol
starting from 2-bromo-6-(hydroxymethyl)pyridine.

Materials:

e 2-bromo-6-(hydroxymethyl)pyridine

e Sodium hydroxide (NaOH)

o Water (H20)

» Dioxane

e Hydrochloric acid (HCI)

o Ethyl acetate

e Anhydrous magnesium sulfate (MgSOa)
« Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-
6-(hydroxymethyl)pyridine in a 1:1 mixture of dioxane and water.

o Hydrolysis: Add an excess of sodium hydroxide to the solution. Heat the reaction mixture to
reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the
solution with concentrated hydrochloric acid to a pH of approximately 7.

» Extraction: Extract the aqueous solution three times with ethyl acetate.

e Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent.
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 Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel to yield pure 6-
(Hydroxymethyl)pyridin-2-ol.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a standard method for the analysis of 6-(Hydroxymethyl)pyridin-2-ol
using GC-MS. Gas chromatography is a common technique for the analysis of pyridine and its
derivatives.

Instrumentation and Conditions:

Gas Chromatograph: Agilent GC system or equivalent, equipped with a mass selective
detector.

e Column: DB-1 (30 m x 250 pum x 0.25 pm) capillary column or equivalent.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.

e Injector Temperature: 250°C.

e Oven Temperature Program:

o Initial temperature: 70°C, hold for 2 minutes.

o Ramp: 10°C/min to 240°C.

o Hold: 5 minutes at 240°C.

e MS Detector:

o Transfer Line Temperature: 250°C.

o lon Source Temperature: 230°C.

o Electron lonization (El) at 70 eV.
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o Scan Range: 40-400 m/z.
Sample Preparation:

e Prepare a stock solution of the synthesized 6-(Hydroxymethyl)pyridin-2-ol in methanol at a
concentration of 1 mg/mL.

o Prepare a series of dilutions for calibration.
e Inject 1 pL of the sample into the GC-MS.

Visualizations
Synthetic Workflow for 6-(Hydroxymethyl)pyridin-2-ol

The following diagram illustrates the key steps in the synthesis and purification of 6-
(Hydroxymethyl)pyridin-2-ol.
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Caption: Synthetic Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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